Cas no 158000-93-2 (1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-methyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-methyl-
• CAS No: 158000-93-2
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 1336837
• PubChem ID: 15428981
• Update Time: 2025-07-18

1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-methyl-
• 5-amino-1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile
• SCHEMBL1717600
• 158000-93-2
• AKOS017529572
• HBVDMYUDRHRIIM-UHFFFAOYSA-N

• Inchi： 1S/C10H14N4/c1-7-9(6-11)10(12)14(13-7)8-4-2-3-5-8/h8H,2-5,12H2,1H3
• InChI Key： HBVDMYUDRHRIIM-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=N1)N)C1CCCC1

Computed Properties

• Exact Mass: 190.12202
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63

Additional information on 1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-methyl-

1H-Pyrazole-4-carbonitrile, 5-amino-1-cyclopentyl-3-methyl-: A Promising Compound in Biomedical Research

1H-Pyrazole-4-carbonitrile, also known as 5-amino-1-cyclopentyl-3-methyl-1H-pyrazole-4-carbonitrile, is a synthetic compound with unique structural features that have attracted significant attention in the field of biomedical research. This molecule belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The 1-cyclopentyl and 3-methyl functional groups contribute to its distinct pharmacological profile, making it a valuable candidate for further exploration in drug discovery and development.

Recent studies have highlighted the potential of 1H-Pyrazole-4-carbonitrile in modulating cellular signaling pathways associated with disease progression. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against the 5-amino group-dependent enzyme pathways, which are implicated in the pathogenesis of several inflammatory disorders. The 1-cyclopentyl moiety appears to enhance the compound's affinity for specific protein targets, while the 3-methyl substitution may optimize its metabolic stability and bioavailability.

The structural complexity of 1H-Pyrazole-4-carbonitrile also makes it an attractive scaffold for the design of novel therapeutics. Researchers at the University of Tokyo recently reported the synthesis of a series of 1H-Pyrazole-4-carbonitrile derivatives with modified 5-amino and <